Cas no 263396-44-7 (H-D-Phe(4-CN)-OH)
H-d-phe (4-cn) -oh is a phenylalanine derivative
H-D-Phe(4-CN)-OH structure
H-D-Phe(4-CN)-OH Properties
Names and Identifiers
-
- (R)-2-Amino-3-(4-cyanophenyl)propanoic acid
- (2R)-2-Amino-3-(4-cyanophenyl)propanoic acid
- D-4-Cyanophenylalanine
- 4-Cyano-D-Phenylalanine
- D-4-CN-Phe-OH 4-Cyano-D-Phenylalanine
- D-4-Cyanophe
- H-D-Phe(4-CN)-OH
- A818394
- AC-7941
- CS-W022746
- DTXSID60363542
- h-4-cyano-phe-oh
- MFCD00270364
- D-4- Cyanophenylalanine
- KWIPUXXIFQQMKN-SECBINFHSA-N
- SCHEMBL838534
- 263396-44-7
- D-Phenylalanine, 4-cyano-
- EN300-761824
- HY-W042006
- AM82774
- AKOS016844035
- DS-4982
- D-4-Cyanophenylalanine (H-D-Phe(4-CN)-OH)
- DA-74069
- 167479-78-9
- +Expand
-
- MFCD00270364
- KWIPUXXIFQQMKN-SECBINFHSA-N
- 1S/C10H10N2O2/c11-6-8-3-1-7(2-4-8)5-9(12)10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m1/s1
- OC([C@@H](CC1C=CC(C#N)=CC=1)N)=O
Computed Properties
- 190.07400
- 2
- 4
- 3
- 190.074
- 14
- 248
- 0
- 1
- 0
- 0
- 0
- 1
- _1.4
- 87.1A^2
Experimental Properties
- 1.21298
- 87.11000
- Slightly soluble in water.
- 394.1±37.0 °C at 760 mmHg
- No data available
- 192.1±26.5 °C
- No data available
- 1.28
H-D-Phe(4-CN)-OH Price
H-D-Phe(4-CN)-OH Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:263396-44-7)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:263396-44-7)
TANG SI LEI
15026964105
2881489226@qq.com
H-D-Phe(4-CN)-OH Related Literature
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Phuc H. Pham,Son H. Doan,Ngan T. H. Vuong,Vu H. H. Nguyen,Phuong T. M. Ha,Nam T. S. Phan RSC Adv., 2018,8, 20314-20318
-
Abhishek P. Dhand,Ryan Poling-Skutvik,Chinedum O. Osuji Soft Matter, 2021,17, 4517-4524
-
Rahimeh Rasouli Biomater. Sci., 2018,6, 1312-1338
-
4. Front cover
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Xue Qin,Yujun Jiang,Zhenghui Wang,Chaoxin Man,Shiqian Fu,Sihan Chen,Xinyan Yang,Tao Yang,Dongyan Zhang,Linyao Li,Edward M. Fox,Wei Zhang RSC Adv., 2020,10, 44344-44351
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Reza Ghaemi,Ponnambalam Ravi Selvaganapathy Lab Chip, 2015,15, 1116-1122
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Brandon H. Bowser,Stephen L. Craig Polym. Chem., 2019,10, 6523-6523
-
Frank Wania J. Environ. Monit., 2011,13, 1569-1578
-
Hyun-Chul Kim,Seong Huh,Jin Yeong Kim,Hoi Ri Moon,Do Nam Lee,Youngmee Kim CrystEngComm, 2017,19, 99-109
-
Anindita Das,Suhrit Ghosh Chem. Commun., 2014,50, 11657-11660
263396-44-7 (H-D-Phe(4-CN)-OH) Related Products
- 63-91-2(L-Phenylalanine)
- 150-30-1(DL-Phenylalanine)
- 57213-48-6((S)-2-Amino-3-(3-cyanophenyl)propanoic acid)
- 114926-37-3(3-Methyl-L-phenylalanine)
- 167479-78-9(4-Cyano-L-Phenylalanine)
- 263396-43-6((R)-2-Amino-3-(3-cyanophenyl)propanoic acid)
- 4599-47-7(2-Amino-3-p-tolyl-propionic acid)
- 673-06-3((2R)-2-Amino-3-phenylpropanoic acid)
- 1991-87-3(H-p-Me-Phe-OH)
- 49759-61-7(H-p-Me-D-Phe-OH)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:263396-44-7)H-D-Phe(4-CN)-OH
99%
100g
496.0